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Cat. No.: B3424327 Get Quote

An In-depth Technical Guide on the Solubility of AIBN in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azobisisobutyronitrile (AIBN) is a widely utilized radical initiator in the synthesis of polymers

and in other free-radical reactions.[1][2] Its efficacy is often dependent on its solubility in the

reaction medium. This technical guide provides a comprehensive overview of the solubility of

AIBN in a range of common organic solvents, presenting both qualitative and quantitative data.

The information herein is intended to assist researchers, scientists, and professionals in drug

development in selecting appropriate solvent systems for processes involving AIBN.

AIBN is a white crystalline powder that is generally soluble in many organic solvents and vinyl

monomers, while it is insoluble in water.[1][3][4][5][6][7][8][9][10][11] It is known to be freely

soluble in acetone and soluble in methanol and toluene.[3] Its solubility in ethanol is described

as sparing.[3]

Quantitative Solubility Data
The solubility of AIBN is influenced by the solvent and the temperature. The following tables

summarize the quantitative solubility data of AIBN in various common organic solvents.

Table 1: Solubility of AIBN at Room Temperature
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Solvent Solubility (wt%)

Toluene 7.0[12]

Methanol 7.5[12]

Ethyl Acetate 14.0[12]

Ethanol 2.7[12]

DMF 20.5[12]

DMSO 6.5[12]

Acetone 29[12]

Chloroform 25[12]

Table 2: Solubility of AIBN in Various Solvents ( g/100g Solvent)

Solvent Solubility ( g/100g )

Methanol 6.1

Acetone 28

Benzene 10

Toluene 4.6

Xylene 2.1

n-Hexane 0.1

DMF 7.2

DMSO 19.8

Styrene 5.7

MMA 7.3

Water <0.1
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Note: The temperature for the data in Table 2 was not specified but is likely at or around room

temperature.

Table 3: Temperature-Dependent Solubility of AIBN in Alcohols

Solvent Temperature (°C) Solubility ( g/100 mL)

Methanol 0 1.8[13]

20 4.96[13]

40 16.06[13]

Ethanol 0 0.58[13]

20 2.04[13]

40 7.15[13]

A study by Li et al. (2017) systematically measured the solubility of AIBN in methanol, ethanol,

acetone, benzene, and ethyl acetate over a temperature range of 268.15 K to 325.15 K.[14][15]

[16][17] The results from this study indicate that the solubility of AIBN increases with

temperature in all these solvents.[14]

Experimental Protocol for Solubility Measurement
The following is a detailed methodology for determining the solubility of AIBN, based on the

gravimetric method described in the literature.[14][17]

3.1. Materials and Apparatus

AIBN (purity ≥ 98%)

Selected organic solvents (analytical grade)

Jacketed glass reactor (150 mL)

Magnetic stirrer

Thermostatic bath
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Analytical balance (accuracy ± 0.1 mg)

Syringe with a filter (0.45 µm)

Drying oven

3.2. Experimental Procedure

Temperature Control: The jacketed glass reactor is connected to a thermostatic bath to

maintain a constant temperature.

Solvent Addition: A known mass of the selected solvent is added to the reactor.

AIBN Addition: An excess amount of AIBN is added to the solvent to create a saturated

solution.

Equilibration: The mixture is continuously stirred to ensure thorough mixing and to reach

solid-liquid equilibrium. The equilibration time is crucial and can be temperature-dependent.

For instance, at temperatures below 313.15 K, an equilibration time of 12 hours may be

sufficient.[14][17] At higher temperatures, a shorter time of 6 hours might be used to

minimize the thermal decomposition of AIBN.[14][17]

Sampling: After equilibration, stirring is stopped, and the solution is allowed to settle. A

sample of the clear supernatant liquid is withdrawn using a pre-weighed syringe fitted with a

filter to remove any solid particles.

Mass Determination: The mass of the collected sample is determined using an analytical

balance.

Drying: The solvent in the sample is evaporated in a drying oven at an appropriate

temperature until a constant weight of the dissolved AIBN is achieved.

Calculation: The solubility is calculated as the mass of the dissolved AIBN per mass of the

solvent.

Visualization of Experimental Workflow
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The logical flow of the experimental protocol for determining AIBN solubility can be visualized

as follows:

Preparation

Experiment

Analysis

Select Solvent

Weigh Solvent

Add Solvent and AIBN
to Jacketed Reactor

Weigh excess AIBN

Set Temperature and Stir
(Equilibration)

Stop Stirring and Settle

Withdraw Supernatant
with Syringe Filter

Weigh Sample

Evaporate Solvent

Weigh Dry AIBN

Calculate Solubility
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3424327#solubility-of-aibn-in-common-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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